Fiber-reinforced composites have provided tremendous opportunities in advanced engineering materials, but the fiber generation and spatial distribution are the most challenging aspects. This paper proposes a novel fabrication approach for fiber-reinforced composites with spatially resolved fiber distribution by combining immersion and near-field electrospinning. The new Immersed Electrohydrodynamic Direct-writing (I-EHD) process makes use of an electrostatic force to draw ultrafine fibers and allows the freestanding of electrospun fibers all inside a liquid matrix. This novel approach enables the dynamic control of fiber morphology and 3D spatial distribution inside the composites, which may lead to future scalable 3D printing of multifunctional composites.Graphical abstract

Optical computing, based on the photonic CMOS technology, may substantially improve the analog or digital processing capabilities, and expand silicon photonics markets. There are two types of optical computing: photon-assisted optoelectronic computing and quantum optical computing. The former requires no change in existing circuit designs. The latter may require new features in logic designs, so is suitable for newly developed sections that are connected and fully compatible with existing sub-5nm ULSI circuits. In this paper, we will discuss how to implement the coherent micro-holographic effects, generated by photonic CMOSFETs, for optical computers.Graphical abstract

Additive manufacturing with vat photopolymerization (VP) as an emerging manufacturing method addresses various goals for enhanced sustainability including waste reduction, dematerialization, and the customization of intricate and complex 3D parts. Unsaturated polyesters (UPEs) recently gained attention as a sustainable material source for lithographic additive manufacturing. While previous methods demonstrated the printability of UPE-based resins, these studies lack the solvent-free approach demonstrated herein. Furthermore, the effective depolymerization of polyester thermosets has remained relatively unexplored. This report demonstrates structure–property relationships and subsequent solvent-free VP of UPEs with PEGDA-575 as a reactive diluent with effective depolymerization of polyester thermosets through base-catalyzed methanolysis. Graphical abstract

This study investigates the optimization of nickel-infused alumina nanostructure for enhanced solar-thermal energy conversion. The optimization is based on the analytical model using the transfer matrix method, which is first validated with experimental results and then compared with a finite element model. The optimal nanostructure of the solar absorber shows a high solar absorptance of 0.87 and a low thermal emittance of 0.08. The optimal design can achieve a total net heat flux of 815 W/m2, approximately 26% higher than the nominal value of 647 W/m2 corresponding to the baseline design.Graphical abstract

We describe a novel excimer laser-based route for the fabrication of crystalline MoS2 nanoneedles. Laser annealing of MoS2 thin films at a low energy density of 0.08 Jcm−2 resulted in a closed-pack structure with low defects and excellent conductivity due to melting and rapid quenching. A further increase in laser annealing energy density resulted in the formation of MoS2 nano-needles. This structure of MoS2 was found to have a remarkable reduction ability for H2O2 at − 0.14 V over a wide linear range; a low detection limit (0.45 nM (S/N = 3)) and sensitivity of 2.38 μA/mM cm−2 were demonstrated. Graphical abstract

This perspective shows as physical is superior to material-based storage of hydrogen, thanks to the high technology readiness level, the high ratio of the mass of the stored hydrogen divided by the mass of the complete storage system, which the proposed high-pressure, insulated, composite tanks in graphene may deliver. Physical-based technologies may be further improved by further optimizing the cold/cryo-compressed designs and better engineering the graphene-based composites. Bioinspiration may be a way to further enhance the use graphene in composites. Graphical abstract

Solid-oxide fuel cells are efficient devices for the conversion of chemical to electrical energy and a typical solid-oxide fuel cell consists of a solid electrolyte, cathode, and anode. In the last few decades, researchers have been working extensively on materials development for different components of these devices. In this review article, we briefly discuss the requirements for different components and review prominent materials families explored by the scientific community. As the search for greener energy alternatives such as solid-oxide fuel cells has intensified manifold due to the climate change emergency, a substantial literature was produced on the materials development of these devices and, therefore, we believe a brief review article dedicated to the same will be valuable for the scientific community, particularly new young entrant researchers in the field.Graphical Abstract

The modification of TiO2 nanotube arrays (TiO2 NTS) to enhance the photoelectrochemical performance is highly applauded yet challenging. In this work, the multi-modification of TiO2 NTS has been achieved by introducing hydrogenation (self-doping) and sulfur-doping as well as semiconductor compounding of WO3, marked as H/S-WO3/TiO2 NTS. Benefiting from the synergistic effect of self-doping, sulfur-doping and WO3 compounding on TiO2 NTS, the as-prepared H/S-WO3/TiO2 NTS achieved a saturated photocurrent density of 2.48 mA/cm2. The corresponding photoconversion efficiency was 1.45%, which was 6.59 times than that of pure TiO2 NTS. Our superior TiO2 NTS enabled by semiconductor compounding, self-doping and sulfur-doping enlightens a new arena for the development of high-performance photoanode materials. Graphical Abstract

We report on magnetic amorphous (Fe0.85Nd0.15)0.6B0.4 nanoparticles showing an enhanced thermagnetic stability regarding to their size, with a blocking temperature higher than room temperature. Magnetization and Mössbauer spectroscopy results suggest that the ideally spherical nanoparticles conformation is almost equally distributed between an ordered core and an iron oxide shell (Fe2O3). Magnetization measurements are described by a phenomenological model comprising a ferromagnetic core represented by the Bloch´s law and a magnetically disordered contribution obeying the Curie law. The interaction of the core with the oxide shell would be enough to thermally stabilize the nanoparticles against superparamagnetism.Graphical abstract

Microneedles are microscale needle-shaped devices that have attracted attention from the biomedical engineering community for transdermal drug delivery, sensing, and vaccine delivery. These devices do not inflict significant discomfort during skin penetration. Microneedles have recently been used to detect physiologically relevant molecules in interstitial fluid for health monitoring. In this review, technical challenges associated with microneedle processing are considered. The mechanical requirements associated with microneedle penetration of the skin are described. The use of polymers, bioceramics, and natural materials in microneedle fabrication is described. Recent uses of microneedles in biosensing, drug delivery, and vaccine delivery are described.Graphical abstract